Cas no 88039-53-6 (2-Butenoic acid, 2-(bromomethyl)-, 1-methylethyl ester, (Z)-)

• Product Name: 2-Butenoic acid, 2-(bromomethyl)-, 1-methylethyl ester, (Z)-
• CAS No: 88039-53-6
• MF: C₈H₁₃BrO₂
• MW: 221.091622114182
• CID: 647680
• PubChem ID: 71411273
• Update Time: 2025-04-19

2-Butenoic acid, 2-(bromomethyl)-, 1-methylethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-(bromomethyl)-, 1-methylethyl ester, (Z)-
• propan-2-yl 2-(bromomethyl)but-2-enoate
• DTXSID70830896
• 88039-53-6

• Inchi： 1S/C8H13BrO2/c1-4-7(5-9)8(10)11-6(2)3/h4,6H,5H2,1-3H3
• InChI Key： TVBNEWUHNOCGLS-UHFFFAOYSA-N
• SMILES： BrCC(=CC)C(=O)OC(C)C

Computed Properties

• Exact Mass: 220.00989g/mol
• Monoisotopic Mass: 220.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų